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Compound of Interest

Compound Name: Methoxymethyl isocyanate

Cat. No.: B1265729

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal safety data sheet (SDS) or comprehensive risk assessment.
Always consult the official SDS provided by the manufacturer and adhere to all institutional and
regulatory safety protocols. Methoxymethyl isocyanate is a hazardous chemical that should
only be handled by trained personnel in a controlled laboratory environment.

Executive Summary

Methoxymethyl isocyanate (CAS No. 6427-21-0) is a reactive chemical intermediate used in
organic synthesis. Like other isocyanates, it is highly toxic and requires stringent safety
measures to prevent exposure. This guide provides an in-depth overview of the known
hazards, safe handling procedures, emergency response, and available physicochemical and
toxicological data for methoxymethyl isocyanate. Due to the limited availability of specific
toxicological data for this compound, information from the closely related and well-studied
chemical, methyl isocyanate (MIC), is provided for reference and to infer potential hazards.

Hazard Identification and Classification

Methoxymethyl isocyanate is a colorless liquid with a pungent odor.[1] It is classified as a
toxic and/or corrosive substance, and it is very toxic by inhalation and skin absorption.[1][2]
Vapors are heavier than air and can accumulate in low-lying areas.[1][2]
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GHS Classification (Inferred): Based on available data, methoxymethyl isocyanate is
classified as Acutely Toxic, Category 4 (Harmful if swallowed).[3] Due to its structural similarity
to other isocyanates, it should be treated as a substance with the potential for severe
respiratory and skin sensitization, as well as high acute toxicity via inhalation and dermal
contact.

Physicochemical and Toxicological Data

Quantitative data for methoxymethyl isocyanate is limited. The following tables summarize
the available information and provide data for methyl isocyanate for comparison.

Table 1: Physicochemical Properties of Methoxymethyl Isocyanate

Property Value Source

CAS Number 6427-21-0 [4]

Molecular Formula C3H5NO2 [4]

Molecular Weight 87.08 g/mol [1]
Colorless liquid with a pungent

Appearance [1][2]
odor

Boiling Point 146-148 °C (760 Torr) [3]

Density 0.99 £ 0.1 g/cm3 (20 °C) [3]

Flash Point -2.0 £ 17.1 °C (Calculated) [3]

o Soluble (57 g/L at 25 °C,

Solubility in Water [3]

Calculated)

Table 2: Acute Toxicity Data
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Compound Parameter Value Species Route Source
Methoxymeth ~ GHS Acute Tox. 4
I Oral [3]
yl Isocyanate Classification ~ (H302)
Methyl 6.1 ppm (4.6- Inhalation (6
Y LC50 ppm ( Rat ( [5]
Isocyanate 8.2 ppm) hr)
12.2 ppm
PP Inhalation (6
LC50 (8.4-17.5 Mouse ) [5]
r
ppm)
5.4 ppm (4.4- ) ) Inhalation (6
LC50 Guinea Pig [5]
6.7 ppm) hr)
LD50 51.5 mg/kg Rat Oral [6]
LD50 120 mg/kg Mouse Oral [6]

Table 3: Occupational Exposure Limits for Methyl Isocyanate (as a reference)

Organization Limit Value Notes
0.02 ppm (0.05 )
OSHA PEL (8-hr TWA) Skin
mg/m3)
0.02 ppm (0.05 )
NIOSH REL (10-hr TWA) Skin
mg/m3)
ACGIH TLV (8-hr TWA) 0.02 ppm Dermal Sensitizer
NIOSH IDLH 3 ppm

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the high reactivity and toxicity of methoxymethyl isocyanate, all work must be
conducted within a certified chemical fume hood with appropriate engineering controls.

Standard Handling Protocol
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e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Have all necessary reagents and equipment within the fume hood.

[¢]

An emergency shower and eyewash station must be readily accessible.[7]

[e]

Prepare a quench solution (e.g., 5% sodium carbonate, or a mixture of sodium carbonate
and a non-ionic surfactant in water) for decontamination of equipment and small spills.[8]

» Personal Protective Equipment (PPE):

o Wear a lab coat, chemical-resistant gloves (butyl rubber or other material recommended
for isocyanates), and fully enclosed chemical splash goggles.

o Aface shield may be required for operations with a higher risk of splashing.
o Respiratory protection may be necessary depending on the scale and nature of the work.

e Dispensing and Use:

[e]

Ground all equipment when handling the product to prevent static discharge.[2]

o

Use only in a well-ventilated area.[9]

[¢]

Avoid contact with eyes, skin, and clothing.[9]

[¢]

Keep the container tightly closed when not in use.[9]

[e]

Avoid ingestion and inhalation.[9]
« Decontamination and Waste Disposal:

o Decontaminate all equipment that has come into contact with methoxymethyl isocyanate
using the prepared quench solution.

o Contaminated materials should be treated as hazardous waste and disposed of according
to institutional and regulatory guidelines.
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Emergency Procedures

Spill Response:
e Immediate Action:

o Evacuate the immediate area.

o Eliminate all ignition sources.[2]

o Isolate the spill or leak area for at least 50 meters in all directions for liquids.[2]
e Containment and Cleanup:

o Do not touch damaged containers or spilled material unless wearing appropriate protective
clothing.[2]

o For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a suitable container for disposal.[9]

o A vapor-suppressing foam may be used to reduce vapors.[2]

o Do not use water on the spilled substance or inside containers, as it can react to release
toxic gases.[2]

Exposure Response:

Inhalation: Remove the individual to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical aid.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[9]
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Caption: Hazard profile of methoxymethyl isocyanate.

Emergency Response Workflow for Spills
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Caption: Spill response workflow for methoxymethyl isocyanate.
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Stability and Reactivity

Methoxymethyl isocyanate is incompatible with many classes of compounds.[2] Reactions
with amines, aldehydes, alcohols, alkali metals, ketones, mercaptans, strong oxidizers,
hydrides, phenols, and peroxides can be exothermic and release toxic gases.[2] Acids and
bases can initiate polymerization reactions.[2] It also reacts with water, which may generate
heat and increase the concentration of fumes in the air, and can release toxic, corrosive, or
flammable gases.[1][?]

Fire Fighting Measures

» Extinguishing Media: For small fires, use CO2, dry chemical, dry sand, or alcohol-resistant
foam. For large fires, use water spray, fog, or alcohol-resistant foam.[2]

» Contraindications: Do not use straight streams of water.[9] Most foams will react with the
material and release corrosive/toxic gases.[2]

» Hazards from Combustion: Fire will produce irritating, corrosive, and/or toxic gases, including
nitrogen oxides and potentially hydrogen cyanide.[1] Containers may explode when heated
or if contaminated with water.[2]

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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